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Compound of Interest

Compound Name: 5-Aminoindazole hydrochloride

CAS No.: 64309-76-8

Cat. No.: B1288599

Get Quote

Executive Summary
Effective disposal of 5-Aminoindazole hydrochloride (CAS: 29274-24-6) requires a protocol

that addresses its dual nature: the corrosive potential of the hydrochloride salt and the

biological activity of the aminoindazole pharmacophore. As a precursor often utilized in kinase

inhibitor synthesis, this compound poses environmental risks if leached into water systems.

The Directive: This compound must be managed as Hazardous Chemical Waste. Under no

circumstances should it be sewered (poured down the drain) or disposed of in general trash.

The only acceptable terminal disposal method is high-temperature incineration at a permitted

facility to ensure complete destruction of the nitrogenous heterocyclic ring.

Hazard Characterization & Risk Profile
To handle this chemical safely, one must understand the causality of its hazards. It is not

merely a "white powder"; it is a reactive intermediate.
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Parameter Specification Operational Implication

CAS Number 29274-24-6

Use this for waste profiling

(distinct from free base CAS

19335-11-6).

Molecular Formula C₇H₇N₃[1] · HCl

Acidic & Nitrogen-Rich:

Dissolution releases HCl

(corrosive) and the amine

(reactive).

GHS Classification Acute Tox. 4 (Oral), Irritant

Bioactive: Potential kinase

inhibition requires containment

to prevent aquatic toxicity.

Physical State Solid (Crystalline)

Dust Hazard: Hygroscopic.

Can cake or aerosolize during

transfer.

Solubility Water-soluble (High)

Leaching Risk: Rapidly enters

groundwater if spilled; requires

immediate containment.

Scientific Rationale for Strict Disposal: The indazole ring system is chemically robust. Standard

chemical neutralization (e.g., adding base) only removes the hydrochloride counter-ion,

converting the salt back to the free base (5-Aminoindazole), which remains bioactive and

potentially toxic. Therefore, chemical deactivation in the lab is insufficient; thermal destruction

is required.

Critical Incompatibility: The "No-Bleach" Rule
WARNING: A common laboratory error is using bleach (sodium hypochlorite) to

"decontaminate" surfaces or glassware containing amine salts.

The Mechanism: Mixing 5-Aminoindazole HCl with bleach triggers an oxidation reaction at

the exocyclic amine group.

The Result: Formation of Chloramines (toxic, respiratory irritants) and potentially unstable N-

chloro intermediates.
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The Protocol:NEVER mix this compound with bleach or strong oxidizers.[2] Use simple

detergent and water for cleaning, or specific solvent rinses (methanol/ethanol) collected as

organic waste.

Step-by-Step Disposal Workflows
Scenario A: Solid Waste (Pure Substance)
Applicable to: Expired inventory, spilled solids, or excess weighing material.

Containment: Transfer the solid into a clear, wide-mouth polyethylene or glass jar.

Why: Avoid metal containers; the HCl salt can corrode metal over time if moisture is

present.

Labeling: Affix a hazardous waste tag immediately.

Constituents: "5-Aminoindazole hydrochloride, 99%"

Hazard Checkboxes: [x] Toxic [x] Irritant [x] Corrosive (due to HCl content).

Segregation: Place the container in the "Solid Organic Waste" stream.

Terminal Disposal: Lab pack for incineration.

Scenario B: Liquid Waste (Reaction Mixtures/Mother Liquors)
Applicable to: Filtrates from synthesis or recrystallization solvents.

pH Check: If the solution is highly acidic (pH < 2) due to excess HCl, do not neutralize it

unless required by your specific facility's permit.

Expert Insight: Neutralizing with hydroxide precipitates the free base (5-aminoindazole),

creating a sludge that complicates disposal. It is safer to dispose of it as an acidic organic

liquid.

Solvent Compatibility: Ensure the solvent carrier (e.g., Methanol, DMSO) is compatible with

the waste drum.
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Segregation: Pour into the "Halogenated/Non-Halogenated Organic Waste" carboy

(depending on the solvent used).

Note: Even though the compound contains Chloride (Cl), the solvent usually dictates the

stream. However, if the concentration is high (>5%), default to the Halogenated stream to

prevent corrosion of non-halogenated incinerator nozzles.

Scenario C: Contaminated Glassware & Spills
Solubilization: Rinse glassware with Methanol or Ethanol first.

Why: Water is effective for the salt, but alcohol ensures the removal of any free-base

residues that may have formed.

Collection: Collect the first 2-3 rinses into the Liquid Waste container.

Final Wash: Wash glassware with standard laboratory detergent and water (drain disposal of

final wash water is generally acceptable only after the solvent rinse has removed the bulk

chemical).

Visualized Decision Logic
The following diagrams illustrate the operational logic for disposal and safety.

Figure 1: Disposal Decision Tree
This workflow ensures the material ends up in the correct regulatory stream.
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Figure 2: Chemical Compatibility Matrix
Visualizing the "Why" behind the segregation rules.
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Regulatory & Transport Compliance
When preparing this waste for pickup by your EHS (Environmental Health & Safety) vendor,

ensure the following classifications are referenced.

RCRA (USA): This material is not explicitly P-listed or U-listed. However, it must be

characterized by the generator.

Determination:Characteristic Waste (Toxic/Reactive).

Waste Code: If the solution is acidic (pH < 2), apply D002 (Corrosivity). Otherwise,

process as non-regulated chemical waste destined for incineration.

DOT (Transport):

Proper Shipping Name: Corrosive solids, toxic, n.o.s. (contains 5-Aminoindazole
hydrochloride) [Note: Check specific vendor SDS, as some classify strictly as Toxic]

Hazard Class: 8 (Corrosive) or 6.1 (Toxic).

Packing Group: III.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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